Cas no 1028451-19-5 (4-Amino-5-3-(4-ethylphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-3-(4-ethylphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol
• CAS No: 1028451-19-5
• MF: C₁₃H₁₄N₆S
• MW: 286.355459690094
• CID: 4777921
• PubChem ID: 16637153
• Update Time: 2023-11-22

4-Amino-5-3-(4-ethylphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-[3-(4-ethylphenyl)-1H-pyrazol-5-yl]-4H-1,2,4-triazole-3-thiol
• 4-amino-5-[3-(4-ethylphenyl)pyrazol-5-yl]-1,2,4-triazole-3-thiol
• SBB040985
• NE40622
• ST50214629
• 4-amino-3-[3-(4-ethylphenyl)-1H-pyrazol-5-yl]-1H-1,2,4-triazole-5-thione
• 4-Amino-5-[5-(4-ethylphenyl)-2H-pyrazol-3-yl]-4H-[1,2,4]triazole-3-thiol
• 4-Amino-5-3-(4-ethylphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C13H14N6S/c1-2-8-3-5-9(6-4-8)10-7-11(16-15-10)12-17-18-13(20)19(12)14/h3-7H,2,14H2,1H3,(H,15,16)(H,18,20)
• InChI Key： SMSOTPHXTCWEDM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CC(C3C=CC(=CC=3)CC)=NN2)N1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 2
• Topological Polar Surface Area: 114